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The table below consolidates the core preclinical data found in the literature.

Compound Focus: Letaxaban

Get Quote

Parameter

Reported Value

Experimental Context /
Notes

FXa Inhibitory
Potency (ICso)

In Vivo
Antithrombotic
Efficacy

Bleeding Risk

Profile

Pharmacokinetics

Chemical Structure

3.5nM

Potent efficacy

Did not affect bleeding time

Favorable in monkeys

Chloronaphthyl P1 group, 2-
hydroxyethylsulfone linker,
piperidinyltetrahydropyrimidinone P4 group

In vitro enzyme assay [1].

Rabbit model of venous
thrombosis [1].

Observed at efficacious
antithrombotic doses in the
same rabbit model [1].

Specific parameters (half-life,
clearance, etc.) not detailed

[1].

Discovered to replace a
metabolically vulnerable
heterocycle in a lead
compound [1].
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Research and Development Context

Letaxaban was developed as a direct, oral Factor Xa (FXa) inhibitor.

¢ Mechanism of Action: As an FXa inhibitor, letaxaban binds directly to the active site of Factor Xa,
preventing the conversion of prothrombin to thrombin. This mechanism reduces thrombin generation
and, consequently, fibrin clot formation [2] [3].

o Discovery Rationale: The tetrahydropyrimidinone P4 group in its structure was introduced to
address a metabolic instability identified in an earlier lead compound from the same chemical series
[1].

¢ Clinical Fate: Letaxaban successfully progressed through Phase Il clinical trials but was ultimately
discontinued from further development [1] [4].

The following diagram illustrates the general mechanism of action of Factor Xa inhibitors like letaxaban

within the coagulation cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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